Postsynthetic modification of metal–organic frameworks—a progress report†
Chemical Society Reviews Pub Date: 2010-11-23 DOI: 10.1039/C0CS00031K
Abstract
Metal–organic frameworks (MOFs) are an important class of hybrid inorganic–organic materials. In this tutorial review, a progress report on the postsynthetic modification (PSM) of MOFs is provided. PSM refers to the chemical modification of the MOF lattice in a heterogeneous fashion. This powerful synthetic approach has grown in popularity and resulted in a number of advances in the functionalization and application of MOFs. The use of PSM to develop MOFs with improved gas
Recommended Literature
- [1] An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†
- [2] Alternative synthesis of the anti-baldness compound RU58841†
- [3] An analysis of the WTC fires using CIB correlations and simple modeling
- [4] An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†
- [5] An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†
- [6] An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡
- [7] An aptamer-based keypad lock system†
- [8] An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†
- [9] An automatic determination of thoria in thoria-urania mixtures
- [10] Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†
Journal Name:Chemical Society Reviews
research_products
-
CAS no.: 89640-58-4